molecular formula C12H13BrO3 B8530120 Benzenepropanoic acid, alpha-bromo-4-methyl-beta-oxo-, ethyl ester

Benzenepropanoic acid, alpha-bromo-4-methyl-beta-oxo-, ethyl ester

Cat. No.: B8530120
M. Wt: 285.13 g/mol
InChI Key: IPBFOORCOXGLJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzenepropanoic acid, alpha-bromo-4-methyl-beta-oxo-, ethyl ester is a useful research compound. Its molecular formula is C12H13BrO3 and its molecular weight is 285.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13BrO3

Molecular Weight

285.13 g/mol

IUPAC Name

ethyl 2-bromo-3-(4-methylphenyl)-3-oxopropanoate

InChI

InChI=1S/C12H13BrO3/c1-3-16-12(15)10(13)11(14)9-6-4-8(2)5-7-9/h4-7,10H,3H2,1-2H3

InChI Key

IPBFOORCOXGLJD-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C(=O)C1=CC=C(C=C1)C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

20.4 g of ethyl 3-p-tolyl-3-oxopropionate (Helv. Chim. Acta 57, 2205 (1974)) are dissolved in 20 ml of CCl4. A solution of 6 ml of bromine in 30 ml of CCl4 is added dropwise at -5° C. After 1 hour at -5° C., the mixture is stirred at 20° C. for 3 h and then at 60° C. for 1 h. the solvent is removed. The title compound is used further as crude product; yield 34 g.
Quantity
20.4 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Two

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